4-Fluoroestra-1,3,5(10)-triene-3,17-diol
4-Fluoroestra-1,3,5(10)-triene-3,17-diol
Brand Name:
Vulcanchem
CAS No.:
1881-37-4
VCID:
VC0239108
InChI:
InChI=1S/C18H23FO2/c1-18-9-8-11-10-4-6-15(20)17(19)13(10)3-2-12(11)14(18)5-7-16(18)21/h4,6,11-12,14,16,20-21H,2-3,5,7-9H2,1H3/t11-,12-,14+,16+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4F)O
Molecular Formula:
C18H23FO2
Molecular Weight:
290.4 g/mol
4-Fluoroestra-1,3,5(10)-triene-3,17-diol
CAS No.: 1881-37-4
Main Products
VCID: VC0239108
Molecular Formula: C18H23FO2
Molecular Weight: 290.4 g/mol
| CAS No. | 1881-37-4 |
|---|---|
| Product Name | 4-Fluoroestra-1,3,5(10)-triene-3,17-diol |
| Molecular Formula | C18H23FO2 |
| Molecular Weight | 290.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-4-fluoro-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C18H23FO2/c1-18-9-8-11-10-4-6-15(20)17(19)13(10)3-2-12(11)14(18)5-7-16(18)21/h4,6,11-12,14,16,20-21H,2-3,5,7-9H2,1H3/t11-,12-,14+,16+,18+/m1/s1 |
| Standard InChIKey | QZFXMXJXAUMHQR-ZHIYBZGJSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4F)O |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4F)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4F)O |
| Synonyms | 4-fluoro-17 beta-estradiol 4-fluoroestradiol 4-fluoroestradiol, (17beta)-isomer, 18F-labeled |
| PubChem Compound | 10085622 |
| Last Modified | Nov 11 2021 |
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